Cas no 1806354-14-2 (1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one
• CAS No: 1806354-14-2
• MF: C₁₀H₇BrClF₃O₂
• MW: 331.513592004776
• CID: 4970762
• Update Time: 2025-05-21

1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H7BrClF3O2/c11-9-4-8(17-10(13,14)15)2-1-6(9)3-7(16)5-12/h1-2,4H,3,5H2
• InChI Key： HDJOGCXMWYUUMO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(CCl)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one

Comprehensive Guide to 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one (CAS No. 1806354-14-2): Properties, Applications, and Market Insights

1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one (CAS No. 1806354-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated ketone derivative features a unique molecular structure combining bromo, trifluoromethoxy, and chloro functional groups, making it a valuable intermediate in synthetic chemistry. Researchers particularly value this compound for its potential in creating novel bioactive molecules, especially in the development of targeted therapeutics and crop protection agents.

The compound's structural features contribute to its enhanced reactivity and selective binding properties. The presence of both bromine and chlorine atoms at specific positions creates multiple reactive sites for further chemical modifications, while the trifluoromethoxy group enhances the molecule's lipophilicity and metabolic stability. These characteristics make 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one particularly useful in medicinal chemistry, where researchers are actively exploring its potential in developing new enzyme inhibitors and receptor modulators.

Recent scientific literature highlights growing interest in fluorinated building blocks like 1806354-14-2, especially as the pharmaceutical industry seeks compounds with improved pharmacokinetic properties. The trifluoromethoxy moiety, in particular, has become a hot topic in drug discovery due to its ability to enhance membrane permeability and resistance to metabolic degradation. This aligns with current trends in developing longer-acting medications and improved CNS penetrants, addressing frequently searched questions about drug efficacy and duration of action.

In agrochemical applications, the compound's structural features suggest potential for developing new pesticide intermediates. The combination of halogen atoms with the electron-withdrawing trifluoromethoxy group could lead to compounds with specific modes of action against agricultural pests. This application area has seen increased research activity as the industry seeks more selective and environmentally friendly crop protection solutions, responding to growing consumer concerns about food safety and sustainable agriculture practices.

The synthesis of 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one typically involves multi-step organic reactions starting from appropriately substituted benzene derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward more sustainable practices. Researchers have developed various protocols to optimize the yield and purity of this intermediate, with particular attention to controlling the stereochemistry at the propanone moiety when required for specific applications.

From a commercial perspective, CAS 1806354-14-2 remains a niche but growing segment in the fine chemicals market. Suppliers typically offer this compound in research quantities with high purity specifications (often >95% or >98%). The pricing reflects its status as a specialty intermediate, with costs varying based on quantity, purity, and supplier capabilities. Current market analysis suggests increasing demand from contract research organizations and academic institutions working on fluorinated compound libraries and structure-activity relationship studies.

Quality control for 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify the absence of process-related impurities that could affect downstream applications. The compound's stability profile recommends storage under inert atmosphere at controlled temperatures, with special consideration given to protecting the reactive ketone functionality from unwanted degradation.

Future research directions for this compound class may explore its potential in material science applications, particularly in the development of specialty polymers or liquid crystals. The unique electronic properties imparted by the trifluoromethoxy group could enable novel materials with specific optical or electrical characteristics. This aligns with broader industry trends toward functional materials for advanced technologies, addressing frequently searched topics in materials science and engineering forums.

Regulatory considerations for 1806354-14-2 follow standard chemical safety protocols, with proper handling procedures for halogenated compounds. While not classified as highly hazardous with appropriate controls, researchers should implement standard laboratory safety measures when working with this intermediate. The compound's status under various chemical regulations should be verified based on intended use and geographic location, as requirements may vary between research and commercial applications.

In conclusion, 1-(2-Bromo-4-(trifluoromethoxy)phenyl)-3-chloropropan-2-one represents an important building block in modern synthetic chemistry with diverse potential applications. Its unique combination of functional groups offers multiple avenues for chemical modification, making it valuable for researchers exploring new bioactive molecules and advanced materials. As interest in fluorinated compounds continues to grow, this intermediate will likely see expanded use in both pharmaceutical discovery and other specialty chemical applications.